molecular formula C16H14FN3O3S3 B2997380 3-((4-fluorophenyl)thio)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)propanamide CAS No. 887202-07-5

3-((4-fluorophenyl)thio)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)propanamide

Cat. No. B2997380
CAS RN: 887202-07-5
M. Wt: 411.48
InChI Key: DZYLSLRTYUSCEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzo[d]thiazole is a heterocyclic compound that is often used as a building block in organic synthesis . It is part of the structure of the compound you mentioned. Fluorophenyl groups and sulfamoyl groups are also present in the compound, which may contribute to its properties .


Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzo[d]thiazole ring, fluorophenyl group, and sulfamoyl group would all contribute to the overall structure .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Benzo[d]thiazole compounds can undergo a variety of reactions, including protodeboronation .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the fluorophenyl and sulfamoyl groups could influence properties such as solubility, melting point, and reactivity .

Scientific Research Applications

Synthesis and Biological Importance

Compounds with structures incorporating thio, urea, benzothiazole, and sulfonamide moieties, similar to the compound , are significant in medicinal chemistry. They exhibit a broad spectrum of biological activities, which can be attributed to their physicochemical properties. The synthesis of these compounds involves various methodologies, highlighting recent approaches to afford derivatives with diverse substituents. This underscores the importance of chemical reactions of 2-aminobenzothiazoles with (thio)phosgenes, iso(thio)cyanates, and other agents, showcasing their utility in designing new pharmacophores with potential therapeutic applications (Rosales-Hernández et al., 2022).

Sulfonamides: Therapeutic and Diagnostic Applications

Sulfonamides, incorporating a primary sulfonamide moiety, are present in a variety of clinically used drugs. They have been explored for novel applications beyond their traditional antibacterial uses, including as carbonic anhydrase inhibitors (CAIs) for managing conditions like glaucoma, epilepsy, and certain cancers. The patent review from 2008 to 2012 and the subsequent years up to 2018 highlights ongoing research and development efforts to discover new sulfonamides with selective antiglaucoma and antitumor activities. This reflects a constant demand for novel compounds that act on specific targets, such as tumor-associated isoforms CA IX/XII, illustrating the compound's potential relevance in developing new therapeutic agents (Carta et al., 2012); (Gulcin & Taslimi, 2018).

Environmental Considerations and Biodegradation

The environmental fate and biodegradation of compounds containing benzothiazole and sulfonamide groups have been a subject of investigation. These studies are crucial for understanding how such compounds, once released into the environment, are transformed and degraded, potentially leading to the formation of environmentally persistent pollutants. The review on the occurrence, fate, and biodegradation of condensed thiophenes found in petroleum, for example, provides insight into the environmental behavior of organosulfur compounds, highlighting the need for further research on their toxicity and degradation pathways (Kropp & Fedorak, 1998).

Future Directions

The future research directions for this compound could be vast, given the wide range of applications of benzo[d]thiazole derivatives. These compounds have potential uses in fields ranging from medicinal chemistry to materials science .

properties

IUPAC Name

3-(4-fluorophenyl)sulfanyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14FN3O3S3/c17-10-1-3-11(4-2-10)24-8-7-15(21)20-16-19-13-6-5-12(26(18,22)23)9-14(13)25-16/h1-6,9H,7-8H2,(H2,18,22,23)(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZYLSLRTYUSCEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1F)SCCC(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14FN3O3S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.